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Compound of Interest

Compound Name: Cyanine7 tetrazine

Cat. No.: B1192623 Get Quote

In the landscape of modern chemical biology and drug development, the ability to visualize and

track molecules within living systems with high precision is paramount. Cyanine7 (Cy7)

tetrazine emerges as a powerful molecular tool at the intersection of near-infrared (NIR)

fluorescence imaging and bioorthogonal chemistry. This guide provides a comprehensive

overview of its chemical structure, physicochemical properties, and the underlying principles of

its reactivity, offering field-proven insights for researchers, scientists, and professionals in drug

development.

At its core, Cyanine7 tetrazine is a conjugate molecule comprising two functionally critical

moieties: a Cyanine7 fluorophore and a 1,2,4,5-tetrazine ring. The Cy7 component is a

heptamethine cyanine dye renowned for its excitation and emission profiles in the NIR

spectrum (approximately 750 nm and 773 nm, respectively).[1] This spectral window is highly

advantageous for in vivo imaging, as it minimizes interference from tissue autofluorescence,

allowing for deeper tissue penetration and a higher signal-to-noise ratio.[1][2]

The tetrazine component is a unique six-membered aromatic ring containing four nitrogen

atoms.[3] Its electron-deficient nature makes it an exceptionally reactive diene in inverse-

electron-demand Diels-Alder (IEDDA) reactions.[4][5] This reaction, often termed a "click

chemistry" reaction, is characterized by its extraordinary speed, high selectivity, and

biocompatibility, enabling the formation of stable covalent bonds within complex biological

environments without interfering with native biochemical processes.[4][6][7]
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PART 1: The Chemical Architecture of Cyanine7
Tetrazine
The functionality of Cyanine7 tetrazine is a direct result of its hybrid chemical structure, which

marries the spectral properties of a NIR dye with the bioorthogonal reactivity of a tetrazine.

Core Components:
The 1,2,4,5-Tetrazine Ring: This is the bioorthogonal reactive handle of the molecule. The

four nitrogen atoms in the aromatic ring withdraw electron density, rendering it highly

electron-poor. This electronic characteristic is the driving force for its rapid reaction with

electron-rich dienophiles, such as strained alkenes.[3][8] The stability and reactivity of the

tetrazine ring can be modulated by the substituents attached to it.[8][9]

The Cyanine7 Fluorophore: Cy7 is a polymethine dye characterized by a long conjugated

chain of carbons flanked by two nitrogen-containing heterocyclic groups (typically

indolenine). This extensive π-conjugated system is responsible for its ability to absorb and

emit light in the NIR region.[1] Cy7 conjugates are known for being bright, photostable, and

pH-insensitive, making them robust reporters for imaging applications.[2]

The Linker: A linker moiety covalently connects the tetrazine ring to the Cy7 dye. The nature

of this linker can vary between different commercial products, influencing properties such as

solubility and steric accessibility. Often, a flexible polyethylene glycol (PEG) or a simple alkyl

chain is used to ensure that both the fluorophore and the tetrazine can function without

significant steric hindrance.

The precise molecular formula and weight can vary depending on the specific salt form and

linker used by the manufacturer. Representative examples include C₄₇H₅₄N₇F₆OP (MW:

877.94) and C₄₄H₄₉N₇O₇S₂ (MW: 852.04).[1][2]
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Caption: Conceptual structure of Cyanine7 Tetrazine.
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PART 2: Physicochemical and Spectral Properties
For any chemical probe, a thorough understanding of its physical and spectral properties is

crucial for designing robust and reproducible experiments.

General Properties
Property Description Source

Appearance Dark colored solid [1]

Molecular Weight
~852 - 878 g/mol (Varies by

derivative)
[1][2]

Solubility

Good solubility in organic

solvents like DMF and DMSO.

Water-soluble variants are also

available.

[1][2]

Storage Conditions

Store at -20°C in the dark.

Should be desiccated. Can be

transported at room

temperature for up to 3 weeks.

[1]

Quality Control
Typically verified by ¹H NMR

and HPLC-MS (≥95% purity).
[1][3]

Spectral Characteristics
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Parameter Value Significance Source

Excitation Maximum

(λ_abs_)
~750 nm

Wavelength of light for

optimal excitation.
[1]

Emission Maximum

(λ_em_)
~773 nm

Wavelength of peak

fluorescence

emission.

[1]

Molar Extinction

Coefficient (ε)

~199,000

L·mol⁻¹·cm⁻¹

A measure of how

strongly the molecule

absorbs light at the

excitation maximum. A

high value indicates a

bright dye.

[1]

Quantum Yield High

Efficient conversion of

absorbed photons into

emitted fluorescence.

[10]

PART 3: Mechanism of Action: The Inverse-Electron-
Demand Diels-Alder Reaction
The utility of Cyanine7 tetrazine in bioconjugation hinges on its participation in one of the

fastest known bioorthogonal reactions: the inverse-electron-demand Diels-Alder (IEDDA)

cycloaddition.[5][11]

Causality Behind the Reaction Choice
The IEDDA reaction between a tetrazine and a strained alkene, such as a trans-cyclooctene

(TCO), was first reported as a bioorthogonal tool in 2008.[4] Its selection for biological

applications is deliberate and based on several key principles:

Exceptional Kinetics: The reaction is extremely rapid, with second-order rate constants that

can exceed 10³ M⁻¹s⁻¹, allowing for efficient labeling at low, physiologically relevant

concentrations.[7][12] This speed minimizes the required incubation time and the amount of

labeling reagent.
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Biocompatibility: The reaction proceeds readily in aqueous media, at neutral pH, and at room

or physiological temperatures.[11] Critically, it does not require a cytotoxic metal catalyst, a

major limitation of other click chemistry reactions.

High Selectivity: Tetrazines and strained alkenes are abiotic; they do not exist in biological

systems. Consequently, they react selectively with each other without cross-reacting with

endogenous functional groups like amines, thiols, or carboxylates.[6]

Irreversibility: The initial [4+2] cycloaddition is followed by a rapid, irreversible retro-Diels-

Alder reaction that releases a molecule of dinitrogen gas (N₂). This step drives the reaction

to completion and ensures the formation of a highly stable dihydropyridazine product.[7]

Reaction Workflow
The process involves two key steps:

A biomolecule of interest (e.g., an antibody, peptide, or small molecule) is first chemically

modified with a strained alkene, most commonly a trans-cyclooctene (TCO) derivative.[13]

The TCO-modified biomolecule is then treated with Cyanine7 tetrazine. The IEDDA reaction

proceeds rapidly, resulting in the stable, covalent attachment of the Cy7 fluorophore to the

target biomolecule.[11]
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Caption: Workflow for labeling with Cy7-Tetrazine.

PART 4: Synthesis and Practical Considerations
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While end-users typically purchase pre-synthesized Cyanine7 tetrazine, understanding its

synthesis provides insight into its purity and stability.

Synthetic Challenges and Solutions
The synthesis of 1,2,4,5-tetrazines has historically presented challenges. The classic Pinner

synthesis, for instance, requires harsh conditions, including the use of excess anhydrous

hydrazine, which is not compatible with many functional groups present on complex molecules

like fluorophores.[3][14] This has historically limited the diversity of available tetrazine probes.

[14]

To address these limitations, modern synthetic methods have been developed. These include:

Use of Stable Tetrazine Building Blocks: Strategies using precursors like 3,6-dichloro-1,2,4,5-

tetrazine allow for the introduction of functional groups via nucleophilic substitution under

milder conditions.[14]

Advanced Cascade Reactions: An elimination-Heck cascade reaction has been reported for

the synthesis of alkenyl tetrazines, providing an efficient route to highly conjugated and

fluorogenic probes.[14][15]

These advancements have been crucial for expanding the toolkit of tetrazine-based probes

available for bioorthogonal applications.[15]

PART 5: Experimental Protocol - General
Methodology for Protein Labeling
This protocol provides a self-validating framework for the covalent labeling of a trans-

cyclooctene (TCO)-modified protein with Cyanine7 tetrazine.

Objective: To covalently conjugate Cyanine7 tetrazine to a TCO-functionalized protein for use

in fluorescence-based downstream applications.

Materials:

TCO-modified protein (in a compatible buffer, e.g., PBS pH 7.4)
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Cyanine7 tetrazine (dissolved in DMSO to create a 1-10 mM stock solution)

Phosphate-buffered saline (PBS), pH 7.4

Size-exclusion chromatography (SEC) column or dialysis cassette for purification

Methodology:

Reagent Preparation:

Equilibrate the TCO-modified protein to room temperature.

Prepare a fresh stock solution of Cyanine7 tetrazine in anhydrous DMSO. Causality:

DMSO is a polar aprotic solvent that readily dissolves the probe and is generally well-

tolerated in small amounts in aqueous reaction mixtures.

Stoichiometric Calculation:

Determine the molar concentrations of the protein and the Cyanine7 tetrazine stock

solution.

Calculate the volume of the tetrazine stock needed to achieve a desired molar excess

(typically 3-10 equivalents relative to the protein). Expertise Insight: A slight molar excess

of the tetrazine probe is used to drive the reaction to completion. However, a very large

excess should be avoided to simplify the post-reaction purification process.

Conjugation Reaction:

Add the calculated volume of Cyanine7 tetrazine stock solution to the protein solution.

Mix gently by pipetting or brief vortexing. The final concentration of DMSO in the reaction

mixture should ideally be kept below 10% (v/v) to avoid protein denaturation.

Incubate the reaction at room temperature for 1-2 hours. The reaction is often complete in

minutes, but a longer incubation ensures maximum labeling efficiency.[7] Protect the

reaction from light to prevent photobleaching of the Cy7 dye.

Purification of the Conjugate:
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Remove the unreacted, excess Cyanine7 tetrazine probe from the labeled protein. This is

a critical step to reduce background signal in imaging experiments.

Method A (Size-Exclusion Chromatography): Pass the reaction mixture through a desalting

column (e.g., PD-10) equilibrated with PBS. The larger protein conjugate will elute in the

void volume, while the small molecule dye will be retained.

Method B (Dialysis): Transfer the reaction mixture to a dialysis cassette with an

appropriate molecular weight cutoff (MWCO) and dialyze against PBS at 4°C with several

buffer changes over 24-48 hours.

Characterization and Validation:

Confirm successful conjugation using UV-Vis spectroscopy. The spectrum of the purified

product should show two absorbance peaks: one for the protein (around 280 nm) and one

for the Cy7 dye (around 750 nm).

Quantify the degree of labeling (DOL) by applying the Beer-Lambert law using the known

extinction coefficients of the protein and the dye.

Storage:

Store the purified Cy7-labeled protein conjugate at 4°C for short-term use or at -20°C or

-80°C for long-term storage. Add a cryoprotectant like glycerol if freezing.

Conclusion
Cyanine7 tetrazine stands as a testament to the power of chemical innovation in biological

research. Its intelligently designed structure combines the best-in-class features of near-

infrared fluorescence and bioorthogonal reactivity. The molecule's ability to undergo extremely

rapid and selective IEDDA reactions under physiological conditions has made it an

indispensable tool for in vivo imaging, targeted drug delivery, and the precise labeling of

biomolecules in their native environment.[4][11][16] As research continues to push the

boundaries of molecular imaging and therapy, the principles embodied by Cyanine7 tetrazine
will undoubtedly pave the way for the development of even more sophisticated and powerful

chemical probes.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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